Cas no 2138125-16-1 (1-(Propan-2-yl)-4-propylcyclohex-2-en-1-ol)

• Product Name: 1-(Propan-2-yl)-4-propylcyclohex-2-en-1-ol
• CAS No: 2138125-16-1
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 5865435
• PubChem ID: 165954275
• Update Time: 2025-10-31

1-(Propan-2-yl)-4-propylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138125-16-1
• EN300-1156067
• 1-(propan-2-yl)-4-propylcyclohex-2-en-1-ol
• 1-(Propan-2-yl)-4-propylcyclohex-2-en-1-ol

• Inchi： 1S/C12H22O/c1-4-5-11-6-8-12(13,9-7-11)10(2)3/h6,8,10-11,13H,4-5,7,9H2,1-3H3
• InChI Key： XKQFDPFGMDIIEN-UHFFFAOYSA-N
• SMILES： OC1(C=CC(CCC)CC1)C(C)C

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(Propan-2-yl)-4-propylcyclohex-2-en-1-ol

Chemical Profile of 1-(Propan-2-yl)-4-propylcyclohex-2-en-1-ol (CAS No. 2138125-16-1)

1-(Propan-2-yl)-4-propylcyclohex-2-en-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2138125-16-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This terpene-like alcohol features a cyclohexene backbone substituted with propyl groups at the 1 and 4 positions, alongside a propan-2-yl group at the 1-position, making it a structurally complex and versatile molecule. The unique arrangement of these functional groups imparts distinct chemical properties that have garnered attention from researchers exploring novel synthetic pathways and bioactive applications.

The molecular structure of 1-(Propan-2-yl)-4-propylcyclohex-2-en-1-ol consists of a cyclohexene ring with two propyl substitutions and an alcohol functional group at the 1-position. This configuration contributes to its reactivity, allowing for various transformations such as oxidation, reduction, and functional group interconversion. The presence of double bonds and alkyl chains enhances its potential utility in synthesizing more complex molecules, including natural products analogs and pharmacologically active compounds.

In recent years, the compound has been studied for its potential applications in pharmaceutical chemistry. The cyclohexene scaffold is a common motif in many bioactive natural products, and derivatives of this structure have shown promise in various biological assays. Researchers have been particularly interested in its possible role as an intermediate in the synthesis of terpenoid-inspired drugs, which are known for their diverse biological activities ranging from anti-inflammatory to antimicrobial effects.

One of the most compelling aspects of 1-(Propan-2-yl)-4-propylcyclohex-2-en-1-ol is its utility in medicinal chemistry. The compound’s ability to undergo selective modifications allows chemists to tailor its properties for specific therapeutic targets. For instance, studies have explored its transformation into more complex scaffolds through cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in constructing biaryl structures found in many drugs. These modifications open doors to developing novel molecules with enhanced pharmacokinetic profiles and improved target specificity.

The synthesis of 1-(Propan-2-yl)-4-propylcyclohex-2-en-1-ol presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step sequences starting from readily available precursors like cyclohexanone or cyclopentadiene derivatives. Advances in catalytic methods, particularly transition metal-catalyzed reactions, have streamlined the synthesis process, making it more efficient and scalable. These innovations have enabled researchers to produce larger quantities of the compound for further investigation.

Recent research has also highlighted the compound’s potential in material science applications. The rigid cyclohexene ring combined with flexible alkyl chains makes it a candidate for designing polymers with unique mechanical properties. Such materials could find applications in coatings, adhesives, or even biodegradable plastics, where structural stability and flexibility are crucial.

The biological activity of 1-(Propan-2-yl)-4-propylcyclohex-2-en-1-ol has been examined in several preclinical studies. While not yet approved for any therapeutic use, preliminary assays suggest that it may exhibit properties relevant to neurological disorders or metabolic diseases. The compound’s ability to interact with biological targets such as enzymes or receptors is being explored through high-throughput screening campaigns. These efforts aim to identify new leads for drug development based on its structural framework.

The chemical reactivity of this molecule also makes it valuable for studying reaction mechanisms and developing new synthetic methodologies. Researchers utilize it as a model compound to understand how different functional groups influence reaction outcomes. This knowledge can then be applied to optimize synthetic routes for other complex molecules, improving both efficiency and yield.

In conclusion,1-(Propan-2-yl)-4-propylcyclohex-2-en-1-ol (CAS No. 2138125-16-1) represents a fascinating subject of study across multiple disciplines. Its unique structure offers opportunities for innovation in pharmaceuticals, materials science, and organic chemistry research. As our understanding of its properties grows, so too does its potential to contribute to scientific advancements and technological developments.